Cas no 1213581-06-6 ((2S)-2-Amino-2-(2-anthryl)ethan-1-OL)

• Product Name: (2S)-2-Amino-2-(2-anthryl)ethan-1-OL
• CAS No: 1213581-06-6
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 5085309
• PubChem ID: 66514887
• Update Time: 2025-06-08

(2S)-2-Amino-2-(2-anthryl)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2-ANTHRYL)ETHAN-1-OL
• N13911
• 1213581-06-6
• (2S)-2-AMINO-2-(ANTHRACEN-2-YL)ETHANOL
• AKOS015929400
• BS-45499
• (2S)-2-Amino-2-(2-anthryl)ethan-1-OL

• Inchi： 1S/C16H15NO/c17-16(10-18)14-6-5-13-7-11-3-1-2-4-12(11)8-15(13)9-14/h1-9,16,18H,10,17H2/t16-/m1/s1
• InChI Key： IYXAWKPHWZYHDL-MRXNPFEDSA-N
• SMILES： OC[C@H](C1C=CC2C=C3C=CC=CC3=CC=2C=1)N

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on (2S)-2-Amino-2-(2-anthryl)ethan-1-OL

Comprehensive Overview of (2S)-2-Amino-2-(2-anthryl)ethan-1-OL (CAS No. 1213581-06-6): Properties, Applications, and Research Insights

The compound (2S)-2-Amino-2-(2-anthryl)ethan-1-OL (CAS No. 1213581-06-6) is a chiral amino alcohol derivative featuring an anthracene moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and materials science research due to its potential applications in asymmetric synthesis, fluorescence labeling, and bioactive molecule development. The presence of both amino and hydroxyl functional groups, along with the planar aromatic anthracene ring, makes this compound a versatile building block for designing advanced functional materials.

Recent studies highlight the growing interest in chiral amino alcohols like (2S)-2-Amino-2-(2-anthryl)ethan-1-OL for their role in catalytic asymmetric reactions. Researchers are particularly focused on how the anthracene group influences stereoselectivity in organic transformations. The compound's fluorescence properties also make it valuable for developing molecular probes and bioimaging agents, addressing current demands in diagnostic technologies and cellular biology research.

The synthesis of CAS 1213581-06-6 typically involves multi-step organic reactions starting from anthracene derivatives. Key challenges include controlling stereochemistry at the chiral center and maintaining the integrity of the anthracene moiety during synthetic modifications. Advanced purification techniques such as chiral HPLC are often employed to obtain enantiomerically pure samples, reflecting the pharmaceutical industry's increasing emphasis on chiral purity in drug development.

From a materials science perspective, the rigid anthracene structure in (2S)-2-Amino-2-(2-anthryl)ethan-1-OL offers interesting possibilities for creating π-conjugated systems. These systems are crucial for developing organic electronic devices, including OLEDs and molecular sensors. The compound's ability to participate in both hydrogen bonding and π-π stacking interactions makes it particularly valuable for designing supramolecular architectures, a hot topic in nanotechnology research.

Safety and handling considerations for 1213581-06-6 follow standard laboratory protocols for amino alcohol compounds. While not classified as hazardous, proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain stability. The compound's solubility profile (generally soluble in polar organic solvents but poorly soluble in water) influences its practical applications and formulation strategies.

Current research trends involving (2S)-2-Amino-2-(2-anthryl)ethan-1-OL focus on its potential as a chiral auxiliary in asymmetric catalysis and as a fluorescent tag in biological systems. The compound's unique combination of structural features positions it as a valuable tool for addressing contemporary challenges in green chemistry and molecular recognition technologies. Future developments may explore its use in smart materials and targeted drug delivery systems.